Patterned growth of luminescent metal–organic framework films: a versatile electrochemically-assisted microwave deposition method†
Chemical Communications Pub Date: 2016-02-08 DOI: 10.1039/C6CC00519E
Abstract
Electrochemically-assisted microwave deposition technology, a facile method for the fabrication of luminescent metal–organic framework (LMOF) films, is presented herein. This method was further developed into a versatile method for preparing patterned LMOF films. The strategy based on this method can spatially locate microcrystals of MOFs on a surface, which provides great promise in anti-counterfeiting barcode applications.
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Journal Name：Chemical Communications
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CAS no.: 18860-78-1
